Potassium [1,1'-biphenyl]-3-yltrifluoroborate

• IUPAC Name: potassium;trifluoro-(2-phenylphenyl)boranuide
• InChI: InChI=1S/C12H9BF3.K/c14-13(15,16)12-9-5-4-8-11(12)10-6-2-1-3-7-10;/h1-9H;/q-1;+1
• InChI Key: PQFHGVJPZUXCTE-UHFFFAOYSA-N
• Canonical SMILES: [B-](C1=CC=CC=C1C2=CC=CC=C2)(F)(F)F.[K+]
• Molecular Formula: C12H9BF3K
• Molecular Weight: 260.11 g/mol

Description

Potassium is an alkali metal, represented by the symbol ‘K’ (from its Latin name Kalium). It is white with a silvery shine or luster and is soft at room temperature. The compound you mentioned seems to be a complex organoboron compound involving a biphenyl group and a trifluoroborate group attached to a potassium ion. Organoboron compounds are widely used in organic synthesis due to their stability and functional group compatibility.

Synthesis Analysis

While specific synthesis methods for “Potassium [1,1’-biphenyl]-3-yltrifluoroborate” are not available, organoboron compounds are often synthesized through catalytic processes involving boronic esters.

Physical And Chemical Properties Analysis

Potassium is a malleable metal with a silver color profile once isolated. It reacts aggressively with water, producing hydrogen. The physical and chemical properties of the entire compound would depend on the nature of the organoboron structure.

Scientific Research Applications

Agriculture and Plant Nutrition

• Potassium in Agriculture : Potassium is crucial for plant growth, affecting everything from yield to resistance against stressors like drought and disease. Research highlights the need for a deeper understanding of potassium's role in soil and plant physiology to optimize agricultural practices and improve crop nutrition (Römheld & Kirkby, 2010; Etesami, Emami, & Alikhani, 2017).

Energy Storage and Batteries

• Potassium-Ion Batteries : Potassium-based batteries are emerging as alternatives to lithium-ion batteries due to their economic and environmental benefits. Studies are exploring materials and mechanisms for potassium-ion storage, aiming to enhance energy density, safety, and cost-effectiveness (Yao & Zhu, 2020; Zhang, Liu, & Guo, 2019).

Mechanism of Action

The mechanism of action of “Potassium [1,1’-biphenyl]-3-yltrifluoroborate” is not clear without specific context. Potassium ions play a crucial role in various biological processes, including maintaining cell membrane potential.

Safety and Hazards

Pure potassium is highly reactive and can react violently with water. It should be handled under inert gas and protected from moisture. Contact with skin, eyes, or clothing should be avoided.

Future Directions

Organic electrode materials (OEMs), which may include organoboron compounds, are being increasingly investigated for use in potassium-ion batteries (KIBs). These materials generally have sufficiently interstitial space and good structure flexibility, which can maintain superior performance in K-ion systems.